Cas no 505084-52-6 (Benzaldehyde, 2-bromo-3,5-bis(trifluoromethyl)-)

• Product Name: Benzaldehyde, 2-bromo-3,5-bis(trifluoromethyl)-
• CAS No: 505084-52-6
• MF: C₉H₃BrF₆O
• MW: 321.013942956924
• CID: 4010120
• PubChem ID: 86217757
• Update Time: 2025-06-08

Benzaldehyde, 2-bromo-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-bromo-3,5-bis(trifluoromethyl)-
• YDHKZHOKNCIWJS-UHFFFAOYSA-N
• 3,5-Bis(trifluoromethyl)-2-bromobenzaldehyde
• 505084-52-6
• AT41823
• 2-bromo-3,5-bis(trifluoromethyl)benzaldehyde
• SCHEMBL671162

• Inchi： 1S/C9H3BrF6O/c10-7-4(3-17)1-5(8(11,12)13)2-6(7)9(14,15)16/h1-3H
• InChI Key： YDHKZHOKNCIWJS-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1Br

Computed Properties

• Exact Mass: 319.92715Da
• Monoisotopic Mass: 319.92715Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Additional information on Benzaldehyde, 2-bromo-3,5-bis(trifluoromethyl)-

Introduction to Benzaldehyde, 2-bromo-3,5-bis(trifluoromethyl)- (CAS No. 505084-52-6)

Benzaldehyde, 2-bromo-3,5-bis(trifluoromethyl)-, is a highly specialized organic compound characterized by its complex molecular structure and unique chemical properties. This compound, identified by the CAS number 505084-52-6, has garnered significant attention in the chemical and pharmaceutical industries due to its versatile applications and potential in synthetic chemistry. The presence of multiple functional groups, including a bromine substituent and two trifluoromethyl groups, imparts distinct reactivity and stability, making it a valuable intermediate in various chemical syntheses.

The molecular structure of Benzaldehyde, 2-bromo-3,5-bis(trifluoromethyl)- consists of a benzaldehyde core modified with bromine at the 2-position and two trifluoromethyl groups at the 3 and 5 positions. This arrangement results in a highly electron-withdrawing effect, which influences the compound's reactivity and interaction with other molecules. The trifluoromethyl groups, in particular, enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development and material science applications.

In recent years, research has highlighted the compound's role in the synthesis of advanced materials and pharmaceuticals. The electron-withdrawing nature of the trifluoromethyl groups makes it an excellent candidate for constructing complex organic molecules with specific biological activities. For instance, derivatives of this compound have been explored as intermediates in the synthesis of antimicrobial agents and anticancer drugs, where their structural features contribute to enhanced binding affinity and efficacy.

One of the most compelling aspects of Benzaldehyde, 2-bromo-3,5-bis(trifluoromethyl)- is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The bromine substituent at the 2-position facilitates palladium-catalyzed coupling reactions with various organic halides and alkynes, enabling the construction of more complex molecular architectures. These reactions are widely used in pharmaceutical synthesis to create biaryl structures and other pharmacophores essential for drug development.

The compound's stability under various reaction conditions also makes it a preferred choice for industrial applications. Its resistance to decomposition at elevated temperatures allows for its use in high-temperature synthetic processes, where many other organic compounds would degrade. This stability is particularly valuable in large-scale manufacturing processes where consistency and yield are critical.

Recent studies have also explored the environmental impact of Benzaldehyde, 2-bromo-3,5-bis(trifluoromethyl)-. While its synthetic utility is well-documented, researchers are increasingly interested in its biodegradability and potential ecological effects. Preliminary studies suggest that under controlled conditions, the compound can be metabolized by specialized microorganisms, though further research is needed to fully understand its environmental footprint.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a building block for novel therapeutic agents. Researchers are investigating its derivatives as candidates for treating a range of diseases, including inflammatory disorders and neurodegenerative conditions. The unique combination of functional groups in Benzaldehyde, 2-bromo-3,5-bis(trifluoromethyl)- allows for diverse modifications that can fine-tune its biological activity and pharmacokinetic properties.

In conclusion, Benzaldehyde, 2-bromo-3,5-bis(trifluoromethyl)- (CAS No. 505084-52-6) is a multifaceted compound with significant potential in both academic research and industrial applications. Its structural features make it an invaluable intermediate in synthetic chemistry, while its stability and reactivity offer opportunities for innovation in pharmaceuticals and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further.